Cas no 959261-61-1 (4-(4-methyl-1H-imidazol-5-yl)butanoic acid)
959261-61-1 structure
Product Name:4-(4-methyl-1H-imidazol-5-yl)butanoic acid
CAS No:959261-61-1
MF:C8H12N2O2
MW:168.193081855774
CID:1001863
PubChem ID:565590
Update Time:2025-04-20
4-(4-methyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-butanoic acid, 4-methyl-
- 4-(4-methyl-1H-imidazol-5-yl)butanoic acid
- 4-(4-Methyl-1H-imidazol-5-yl)butanoic acid #
- 4-Methylimidazole-5-butyric acid
- ODXHCOWSHYLARQ-UHFFFAOYSA-N
- EN300-1846650
- 959261-61-1
- 4-(5-methyl-1H-imidazol-4-yl)butanoic acid
-
- Inchi: 1S/C8H12N2O2/c1-6-7(10-5-9-6)3-2-4-8(11)12/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
- InChI Key: ODXHCOWSHYLARQ-UHFFFAOYSA-N
- SMILES: OC(CCCC1=C(C)NC=N1)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66Ų
4-(4-methyl-1H-imidazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846650-1g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-5g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 5g |
$3728.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-10g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 10g |
$5528.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-0.05g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-0.1g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-0.25g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-0.5g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-1.0g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1846650-2.5g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1846650-5.0g |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid |
959261-61-1 | 5g |
$3728.0 | 2023-06-01 |
4-(4-methyl-1H-imidazol-5-yl)butanoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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